
A Comprehensive Technical Guide to the
Physical Properties of Dimethyl Heptanedioate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptanedioate

Cat. No.: B1236134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of dimethyl

heptanedioate (CAS No: 1732-08-7), also known as dimethyl pimelate. The information herein

is curated for professionals in research and development, offering precise data, experimental

methodologies, and logical workflows for the characterization of this compound.

Core Physical Properties
Dimethyl heptanedioate is the dimethyl ester of the seven-carbon dicarboxylic acid, pimelic

acid. It presents as a clear, colorless liquid.[1] The following tables summarize its key physical

and chemical properties.

Table 1: General and Molar Properties
Property Value Source(s)

Molecular Formula C9H16O4 [1][2][3][4]

Molecular Weight 188.22 g/mol [1][2][3][5]

Appearance Clear, colorless liquid [1][6][7]

Table 2: Thermal Properties
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Property Value Conditions Source(s)

Melting Point -21 °C [2][6]

Boiling Point 121-122 °C at 11 mmHg [1][6][7]

Flash Point >230 °F (>110 °C) [6]

Table 3: Optical and Physical Properties
Property Value Conditions Source(s)

Density 1.041 g/mL at 25 °C [1][6][7]

Refractive Index

(n20/D)
1.431 at 20 °C [1][2][6][7]

Vapor Pressure 6.13 Pa at 25 °C [6][7]

Table 4: Solubility Profile
Solvent Solubility Source(s)

Water Slightly soluble [6][7]

Ethanol Soluble [6][7]

Benzene Soluble [6][7]

Ether Soluble [6][7]

Experimental Protocols for Property Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid esters such as dimethyl heptanedioate.

Determination of Boiling Point (Micro-method)
The boiling point of a small sample of a liquid can be determined using a Thiele tube

apparatus.[8]
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Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at

one end), rubber band, heating mantle or Bunsen burner, and mineral oil.

Procedure:

A small amount of dimethyl heptanedioate (approximately 0.5 mL) is placed into the

Durham tube.[8]

A capillary tube, sealed at the upper end, is placed open-end down into the liquid in the

Durham tube.[8]

The Durham tube is attached to a thermometer using a rubber band, ensuring the sample

is level with the thermometer bulb.[8]

The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is

immersed.[8]

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.[8]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.[8]

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[8]

Determination of Density
The density of a liquid can be accurately measured using a pycnometer or by direct mass and

volume measurements.

Apparatus: Pycnometer (specific gravity bottle) of a known volume, analytical balance, and a

constant temperature water bath.

Procedure:
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The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using

an analytical balance.

The pycnometer is filled with dimethyl heptanedioate, ensuring no air bubbles are

present, and placed in a constant temperature bath (e.g., 25 °C) until thermal equilibrium

is reached.

The volume is adjusted precisely to the calibration mark, and any excess liquid is carefully

removed from the outside.

The mass of the pycnometer filled with the liquid is determined.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer

minus mass of empty pycnometer) by the known volume of the pycnometer.[9]

Determination of Refractive Index
The refractive index is a measure of how much light bends when it passes through the

substance and is a valuable physical constant for liquid identification.

Apparatus: Abbe refractometer, constant temperature water circulator, and a light source

(typically a sodium lamp, D-line at 589 nm).

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and

allowed to dry.

A few drops of dimethyl heptanedioate are placed on the surface of the lower prism.

The prisms are closed and locked. The instrument is connected to a circulating water bath

set to a constant temperature (e.g., 20 °C).

The light source is positioned, and while looking through the eyepiece, the handwheel is

adjusted until the light and dark fields are visible.
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The compensator knob is turned to eliminate any color fringe at the boundary, creating a

sharp line.

The handwheel is further adjusted to center the dividing line on the crosshairs of the

eyepiece.

The refractive index is read from the instrument's scale.

Determination of Melting Point
For a substance that is liquid at room temperature, its melting point (or freezing point) is

determined by cooling the substance until it solidifies.

Apparatus: Small test tube, thermometer, a cooling bath (e.g., ice-salt mixture or a cryostat),

and a stirring rod.

Procedure:

A sample of dimethyl heptanedioate is placed in a small test tube.

A thermometer is immersed in the liquid, ensuring the bulb is fully covered but not

touching the bottom of the test tube.

The test tube is placed in the cooling bath and the sample is stirred gently and

continuously.

The temperature is recorded at regular intervals as the substance cools.

The melting point is the temperature at which the liquid solidifies, which is typically

observed as a plateau in the cooling curve (temperature remains constant) as the latent

heat of fusion is released.

Determination of Solubility
A qualitative assessment of solubility is performed by observing the miscibility of the solute in

various solvents.

Apparatus: Small test tubes, vortex mixer (optional), and a graduated pipette.
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Procedure:

Approximately 0.1 mL of dimethyl heptanedioate is placed in a small test tube.

A small volume (e.g., 2 mL) of the solvent (water, ethanol, etc.) is added.[10]

The test tube is shaken vigorously for a minute to ensure thorough mixing.[10]

The mixture is allowed to stand and observed.

Soluble: A single, clear liquid phase is observed.

Slightly Soluble: The mixture may appear cloudy, or a small amount of a second phase

may be present.

Insoluble: Two distinct liquid layers are observed, or the solute remains as a separate

phase.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physical characterization of an

unknown liquid organic compound like dimethyl heptanedioate.
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Caption: Workflow for the physical characterization of an organic liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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